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Compound of Interest

Compound Name: Methyl trityl ether

Cat. No.: B194599

Methyl Trityl Ether: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of methyl trityl ether, a key molecule in synthetic organic chemistry. This document
details its structural and spectroscopic data, chemical reactivity, and common experimental
protocols for its synthesis and cleavage.

Core Physical and Chemical Properties

Methyl trityl ether, also known as (methoxydiphenylmethyl)benzene, is a white solid widely
utilized as a protecting group for alcohols in multi-step organic synthesis.[1] Its bulky trityl group
provides steric hindrance, while the ether linkage offers stability under various conditions, yet
allows for selective removal under acidic conditions.[2]

Structural and Physical Data

A summary of the key physical and identifying properties of methyl trityl ether is presented in
Table 1.
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Property Value Reference(s)
Molecular Formula C20H180 [3]
Molecular Weight 274.36 g/mol [3]
CAS Number 596-31-6 [11[3]
methoxydiphenylmethyl)benze
IUPAC Name ( yapneny & [3]
ne

Trityl methyl ether, Methyl
Synonyms , [3]
triphenylmethyl ether

Appearance White crystalline solid

Melting Point 81-83 °C [4]
Boiling Point 367.4 °C (Predicted)

Density 1.073 g/cm3

Solubili Soluble in chloroform, ethyl
olubilit
Y acetate, and methanol.

Spectroscopic Data

The structural characterization of methyl trityl ether is primarily achieved through nuclear
magnetic resonance (NMR) and infrared (IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H and 3C NMR spectra of methyl trityl ether are characterized by signals corresponding
to the aromatic protons of the three phenyl rings and the methyl group.

Table 2: Predicted *H NMR Spectral Data for Methyl Trityl Ether in CDCl3
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Chemical Shift o . .
Multiplicity Integration Assignment Reference(s)
(3) ppm
) Aromatic protons
~7.20 - 7.50 Multiplet 15H [5][6][7]
(CeH5s)3

_ Methyl protons (-

~3.10 Singlet 3H [718]

OCHs)

Table 3: Predicted 3C NMR Spectral Data for Methyl Trityl Ether in CDCls

Chemical Shift (8) ppm Assignment Reference(s)
Quaternary aromatic carbons
~ 145 ) [9]
(ipso-C)
Aromatic carbons (ortho, meta,
~ 127 -130 [9]
para-C)
~ 87 Quaternary carbon (C(Ph)3)
~51 Methyl carbon (-OCHs) [9][10]

Infrared (IR) Spectroscopy

The IR spectrum of methyl trityl ether displays characteristic absorption bands for its

functional groups.

Table 4: Key IR Absorption Bands for Methyl Trityl Ether
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Wavenumber ] )
Intensity Assignment Reference(s)
(cm™)
~ 3100 - 3000 Medium Aromatic C-H stretch [11][12]
) Aliphatic C-H stretch

~ 2950 - 2850 Medium [11][12]
(methyl)
Aromatic C=C skeletal

~ 1600, 1490, 1450 Strong o [12]
vibrations

~ 1100 - 1000 Strong C-O ether stretch [4][10]
Aromatic C-H out-of-

~ 750 - 700 Strong [12]

plane bend

Chemical Properties and Reactivity

The chemical reactivity of methyl trityl ether is dominated by the cleavage of the ether bond,
particularly the C-O bond attached to the sterically hindered and electronically stabilized trityl

group.

Synthesis of Methyl Trityl Ether

Methyl trityl ether is commonly synthesized via a Williamson ether synthesis or an Sn1
reaction from triphenylmethanol.

This method involves the reaction of a sodium methoxide with trityl chloride. The reaction
proceeds via an Sn2 mechanism.[13][14][15]
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Caption: Williamson Ether Synthesis of Methyl Trityl Ether.

A common laboratory preparation involves the reaction of triphenylmethanol with methanol in
the presence of a strong acid catalyst, such as sulfuric acid. The reaction proceeds through a
stable trityl carbocation intermediate.
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Caption: Sn1 Synthesis of Methyl Trityl Ether.

Deprotection of the Trityl Group
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The trityl group is acid-labile and can be removed under mild acidic conditions. This selective
cleavage is a cornerstone of its utility as a protecting group. The deprotection proceeds via a
stable trityl cation intermediate.[2]
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Caption: Acid-Catalyzed Deprotection of Methyl Trityl Ether.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and deprotection of
methyl trityl ether.

Synthesis of Methyl Trityl Ether from Triphenylmethanol

This protocol is adapted from established laboratory procedures.

Materials:

Triphenylmethanol

Methanol, anhydrous

Concentrated Sulfuric Acid

Ice bath
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» Magnetic stirrer and stir bar

e Erlenmeyer flasks

e Buchner funnel and filter paper
Procedure:

 In a clean, dry Erlenmeyer flask, dissolve triphenylmethanol in a minimal amount of cold,
anhydrous methanol with stirring.

 In a separate flask, prepare a solution of concentrated sulfuric acid in methanol (e.g., 1:10
v/v). Caution: This should be done slowly and in an ice bath due to the exothermic nature of
the dilution.

o Slowly add the acidic methanol solution to the triphenylmethanol solution with continuous
stirring in an ice bath.

 Allow the reaction mixture to stir at room temperature for 1-2 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).

e Upon completion, pour the reaction mixture into a beaker containing ice-cold water. This will
cause the methyl trityl ether to precipitate.

o Collect the solid product by vacuum filtration using a Buchner funnel.
» Wash the solid with cold water to remove any remaining acid and methanol.

e The crude product can be purified by recrystallization from a suitable solvent, such as
ethanol or methanol.

e Dry the purified crystals under vacuum to obtain pure methyl trityl ether.

Deprotection of Methyl Trityl Ether using Formic Acid

This protocol demonstrates a mild acidic cleavage of the trityl ether.[2]

Materials:
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o Methyl trityl ether

e Formic acid (e.g., 88%)
e Dioxane

e Ethanol

 Diethyl ether

e Rotary evaporator

« Filtration apparatus
Procedure:

» Dissolve the methyl trityl ether in a minimal amount of a suitable solvent like
dichloromethane in a round-bottom flask.

e Add cold formic acid to the solution and stir the mixture at room temperature.[2]
e Monitor the reaction by TLC until the starting material is consumed.
» Remove the formic acid and solvent under reduced pressure using a rotary evaporator.

» To the resulting residue, add dioxane and evaporate again to remove residual formic acid
(azeotropic removal). Repeat this step with ethanol and then diethyl ether.[2]

e The residue will contain triphenylmethanol (trityl alcohol) and the deprotected alcohol (in this
case, methanol, which will likely be evaporated). The triphenylmethanol can be separated by
filtration or chromatography.[2]

Conclusion

Methyl trityl ether is a valuable compound in organic synthesis, primarily serving as a robust
yet selectively cleavable protecting group for alcohols. Its physical and chemical properties are
well-defined, and its synthesis and deprotection are achieved through straightforward and well-
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understood reaction mechanisms. This guide provides essential technical information for
researchers and professionals working with this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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